Cas no 54719-39-0 ((e)-6-(5-methoxycarbonyl-2-oxopyridin-1-yl)-4-methylhex-4-enoic Acid)

• Product Name: (e)-6-(5-methoxycarbonyl-2-oxopyridin-1-yl)-4-methylhex-4-enoic Acid
• CAS No: 54719-39-0
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 942691
• PubChem ID: 6394372
• Update Time: 2025-04-19

(e)-6-(5-methoxycarbonyl-2-oxopyridin-1-yl)-4-methylhex-4-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (e)-6-(5-methoxycarbonyl-2-oxopyridin-1-yl)-4-methylhex-4-enoic Acid
• NSC-173104
• 54719-39-0
• NSC173104
• DTXSID50423083

• Inchi： 1S/C14H17NO5/c1-10(3-6-13(17)18)7-8-15-9-11(14(19)20-2)4-5-12(15)16/h4-5,7,9H,3,6,8H2,1-2H3,(H,17,18)/b10-7+
• InChI Key： XXSTYZLYTHDZNG-JXMROGBWSA-N
• SMILES： O=C1C=CC(C(=O)OC)=CN1C/C=C(\C)/CCC(=O)O

Computed Properties

• Exact Mass: 279.11071
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids